Cas no 7617-75-6 (3-(octadecyloxy)propylamine)
3-(octadecyloxy)propylamine structure
Product Name:3-(octadecyloxy)propylamine
3-(octadecyloxy)propylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(octadecyloxy)propylamine
- 3-octadecoxypropan-1-amine
- 1-Propanamine, 3-(octadecyloxy)-
- 3-(octadecyloxy)propan-1-amine
- NS00037761
- 7617-75-6
- GWOUPOJUVSKJCH-UHFFFAOYSA-N
- 3-octadecyloxypropylamine
- octadecyloxypropylamine
- EINECS 231-529-7
- SCHEMBL116905
- DTXSID5064750
-
- Inchi: 1S/C21H45NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22/h2-22H2,1H3
- InChI Key: GWOUPOJUVSKJCH-UHFFFAOYSA-N
- SMILES: O(CCCN)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 327.35035
- Monoisotopic Mass: 327.350115059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 20
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.3
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
3-(octadecyloxy)propylamine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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